Cas no 851041-73-1 (3-Isoxazolecarboxylic acid, 5-[1-[(4-fluorophenyl)methyl]-1H-pyrrol-2-yl]-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[1-[(4-fluorophenyl)methyl]-1H-pyrrol-2-yl]-
• CAS No: 851041-73-1
• MF: C₁₅H₁₁FN₂O₃
• MW: 286.257847070694
• CID: 4230077
• Update Time: 2025-04-01

3-Isoxazolecarboxylic acid, 5-[1-[(4-fluorophenyl)methyl]-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[1-[(4-fluorophenyl)methyl]-1H-pyrrol-2-yl]-

• Inchi： 1S/C15H11FN2O3/c16-11-5-3-10(4-6-11)9-18-7-1-2-13(18)14-8-12(15(19)20)17-21-14/h1-8H,9H2,(H,19,20)
• InChI Key： HNYKNIBHPABKIX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2CC2=CC=C(F)C=C2)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 141-143 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 511.2±50.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)